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Compound of Interest

Compound Name:
2-Bromo-5-chloro-1,3-

difluorobenzene

Cat. No.: B1272002 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-Bromo-5-chloro-1,3-
difluorobenzene

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of chemical intermediates is paramount. 2-Bromo-5-chloro-
1,3-difluorobenzene is a key building block in the synthesis of various high-value organic

molecules, including pharmaceuticals and electronic materials.[1][2] This technical guide

provides a comprehensive overview of its physical properties, supported by experimental

protocols and data visualizations.

Core Physical and Chemical Data
2-Bromo-5-chloro-1,3-difluorobenzene is an organic compound with the chemical formula

C6H2BrClF2.[1][3][4] It appears as a colorless to light yellow liquid or crystal.[1] At room

temperature, it is relatively stable but can react with strong oxidants.[1] For storage, it should

be kept sealed in a dry environment at room temperature.[1]

Quantitative Physical Properties
A summary of the key physical properties of 2-Bromo-5-chloro-1,3-difluorobenzene is

presented in the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C6H2BrClF2 [1][3][4]

Molecular Weight 227.43 g/mol [3]

Appearance
Colorless to light yellow crystal

or liquid
[1]

Melting Point -33 °C [1]

Boiling Point 130-140 °C; 176 °C [1]

Density 1.76 g/cm³; 1.805 g/cm³ [1]

Solubility
Soluble in ether, methanol, and

dichloromethane
[1]

Flash Point 60 °C [1]

Vapor Pressure 1.53 mmHg at 25 °C [1]

Experimental Protocols
Detailed methodologies are crucial for the replication of results and the validation of data. The

following sections describe the protocols for the synthesis of 2-Bromo-5-chloro-1,3-
difluorobenzene and the general procedures for determining its key physical properties.

Synthesis of 2-Bromo-5-chloro-1,3-difluorobenzene
A documented method for the synthesis of 2-Bromo-5-chloro-1,3-difluorobenzene involves

the reaction of 4-bromo-3,5-difluoroaniline with copper (I) chloride, copper (II) chloride, and

isoamyl nitrite in an acetonitrile solvent.[4]

Materials:

4-bromo-3,5-difluoroaniline

Copper (I) chloride (CuCl)

Copper (II) chloride (CuCl2)
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Isoamyl nitrite

Acetonitrile

2N Hydrochloric acid (HCl)

Diethyl ether

Saturated brine solution

Anhydrous magnesium sulfate (MgSO4)

Silica gel

Procedure:

A solution of 4-bromo-3,5-difluoroaniline, copper (I) chloride, and copper (II) chloride is

prepared in acetonitrile.[4]

An acetonitrile solution of isoamyl nitrite is added dropwise to the mixture at room

temperature.[4]

The reaction mixture is stirred for several hours at room temperature.[4]

Following the reaction, the mixture is poured into a 2N hydrochloric acid solution.[4]

The product is extracted using diethyl ether.[4]

The combined organic layers are washed with a saturated brine solution and dried over

anhydrous magnesium sulfate.[4]

The solvent is removed under reduced pressure to yield the crude product.[4]

Purification of the crude product is achieved through silica gel column chromatography using

hexane as the eluent to obtain pure 2-bromo-5-chloro-1,3-difluorobenzene as a yellow oil.

[4]

Determination of Physical Properties
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Standard laboratory techniques are employed to determine the physical properties of 2-Bromo-
5-chloro-1,3-difluorobenzene.

Melting Point: The melting point can be determined using a capillary tube method with a

melting point apparatus. A small, powdered sample is packed into a capillary tube and

heated slowly. The temperature range over which the sample melts is recorded.

Boiling Point: The boiling point is determined by distillation. The compound is heated in a

distillation apparatus, and the temperature at which the vapor pressure of the liquid equals

the surrounding atmospheric pressure is recorded as the boiling point.

Density: The density is measured by accurately weighing a known volume of the liquid using

a pycnometer or a graduated cylinder and a precision balance.

Solubility: The solubility is determined by adding a small amount of the compound to a test

tube containing the solvent of interest (e.g., ether, methanol, dichloromethane). The mixture

is agitated, and the solubility is observed.

Visualized Experimental Workflow
The following diagram illustrates the workflow for the synthesis and purification of 2-Bromo-5-
chloro-1,3-difluorobenzene.

Reaction Work-up Purification
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Caption: Synthesis and purification workflow for 2-Bromo-5-chloro-1,3-difluorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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